Cas no 832076-72-9 (Oxazole, 2-[1,1'-biphenyl]-4-yl-4,5-dimethyl-)

• Product name: Oxazole, 2-[1,1'-biphenyl]-4-yl-4,5-dimethyl-
• CAS No: 832076-72-9
• MF: C₁₇H₁₅NO
• MW: 249.307104349136
• CID: 677076
• PubChem ID: 12158079

Oxazole, 2-[1,1'-biphenyl]-4-yl-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-[1,1'-biphenyl]-4-yl-4,5-dimethyl-
• 4,5-dimethyl-2-(4-phenylphenyl)-1,3-oxazole
• SCHEMBL14431592
• DTXSID40478805
• 832076-72-9

• Inchi： InChI=1S/C17H15NO/c1-12-13(2)19-17(18-12)16-10-8-15(9-11-16)14-6-4-3-5-7-14/h3-11H,1-2H3
• InChI Key： PPUKCFTXTVKBQH-UHFFFAOYSA-N
• SMILES： CC1=C(OC(=N1)C2=CC=C(C=C2)C3=CC=CC=C3)C

Computed Properties

• Exact Mass: 249.115364102g/mol
• Monoisotopic Mass: 249.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų